Cas no 51366-05-3 (4,6,7-trichloro-2-benzofuran-1(3H)-one)

• Product Name: 4,6,7-trichloro-2-benzofuran-1(3H)-one
• CAS No: 51366-05-3
• MF: C₈H₃Cl₃O₂
• MW: 237.467219591141
• CID: 1574561
• PubChem ID: 3039900
• Update Time: 2025-04-21

4,6,7-trichloro-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trichloro-2-benzofuran-1(3H)-one
• 4,6,7-trichloro-3H-2-benzofuran-1-one
• 1(3H)-Isobenzofuranone, 4,6,7-trichloro-
• 51366-05-3
• DTXSID10199378
• 4,6,7-Trichlorophthalide

• Inchi： 1S/C8H3Cl3O2/c9-4-1-5(10)7(11)6-3(4)2-13-8(6)12/h1H,2H2
• InChI Key： DKIOWBHTFNVXJA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C2C(=O)OCC=21)Cl)Cl

Computed Properties

• Exact Mass: 235.91999
• Monoisotopic Mass: 235.919862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides